Cas no 10265-98-2 (1-chloro-2-nitro-4-phenoxybenzene)

• Product Name: 1-chloro-2-nitro-4-phenoxybenzene
• CAS No: 10265-98-2
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• CID: 1133165
• PubChem ID: 21937801
• Update Time: 2025-04-20

1-chloro-2-nitro-4-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-nitro-4-phenoxybenzene
• CTK0D8945
• (4-chloro-3-nitro-phenyl)-phenyl ether
• 4-Chlor-3-nitro-diphenylaether
• 3-nitro-4-chlorodiphenyl ether
• Benzene, 1-chloro-2-nitro-4-phenoxy-
• (4-Chlor-3-nitro-phenyl)-phenyl-aether
• 1-chloro-2-nitro-4-phenoxy-benzene
• SureCN1128959
• CTK0D8945; (4-chloro-3-nitro-phenyl)-phenyl ether; 4-Chlor-3-nitro-diphenylaether; 3-nitro-4-chlorodiphenyl ether; Benzene, 1-chloro-2-nitro-4-phenoxy-; (4-Chlor-3-nitro-phenyl)-phenyl-aether; 1-chloro-2-nitro-4-phenoxy-benzene; SureCN1128959;
• SCHEMBL1128959
• JBYYPNXZPRPIPL-UHFFFAOYSA-N
• 10265-98-2
• DS-021629
• DTXSID00620383

• Inchi： 1S/C12H8ClNO3/c13-11-7-6-10(8-12(11)14(15)16)17-9-4-2-1-3-5-9/h1-8H
• InChI Key： JBYYPNXZPRPIPL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])OC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.019271g/mol
• Monoisotopic Mass: 249.019271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.65g/mol
• XLogP3: 3.8
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers